Cas no 628-02-4 (Hexanamide)

• Product name: Hexanamide
• CAS No: 628-02-4
• MF: C₆H₁₃NO
• MW: 115.173521757126
• MDL: MFCD00008046
• CID: 82826
• PubChem ID: 87565233

Hexanamide Chemical and Physical Properties

Names and Identifiers

• hexanamide
• N-Caproamide
• Caproamide
• Capronamide
• Hexamide
• hexaneamide
• Hexylamide
• n-Hexanamide
• n-hexylamide
• Hexanoamide
• n-Capronamide
• n-Caproic amide
• Hexamide (VAN)
• hexanoic acid amide
• R0YX4OJ6TW
• ALBYIUDWACNRRB-UHFFFAOYSA-N
• Hexanamide, 98%
• DSSTox_CID_696
• DSSTox_RID_75741
• DSSTox_GSID_20696
• caproic amide
• hexanoic acid, amide
• Hexanoamide, 98%
• Hexanamide

• MDL： MFCD00008046
• Inchi： 1S/C6H13NO/c1-2-3-4-5-6(7)8/h2-5H2,1H3,(H2,7,8)
• InChI Key： ALBYIUDWACNRRB-UHFFFAOYSA-N
• SMILES： O=C(C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])N([H])[H]
• BRN： 1741923

Computed Properties

• Exact Mass: 115.10000
• Monoisotopic Mass: 115.099714
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 70.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 1.3
• Topological Polar Surface Area: 43.1

Experimental Properties

• Color/Form: White flake crystals.
• Density: 0.9990
• Melting Point: 98.0 to 101.0 deg-C
• Boiling Point: 215.49°C (rough estimate)
• Flash Point: 102.2±18.4 °C
• Refractive Index: 1.4200 (estimate)
• Stability/Shelf Life: Stable. Combustible. Incompatible with acids, bases, strong oxidizing agents.
• PSA: 43.09000
• LogP: 1.75230
• Solubility: Soluble in hot water \ ethanol \ ether \ chloroform \ benzene, slightly soluble in water
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

Hexanamide Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• RTECS：MN7875000
• Hazardous Material Identification：
• TSCA：Yes
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Hexanamide Customs Data

• HS CODE：2924199090
• Customs Data：

  China Customs Code:

  2924199090

  Overview:

  2924199090. Other acyclic amides(Including acyclic carbamates)(Including its derivatives and salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, packing

  Summary:

  2924199090. other acyclic amides (including acyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty amides

Additional information on Hexanamide

Comprehensive Overview of Hexanamide (CAS No. 628-02-4): Properties, Applications, and Industry Insights

Hexanamide (CAS No. 628-02-4), also known as Caproamide or n-Hexanamide, is a versatile organic compound belonging to the class of fatty acid amides. With the molecular formula C₆H₁₃NO, this white crystalline solid has garnered significant attention in industrial and research applications due to its unique chemical properties. The compound's amide functional group (-CONH₂) makes it a valuable intermediate in organic synthesis, particularly in the production of polymers, lubricants, and specialty chemicals.

Recent trends in sustainable chemistry have increased interest in Hexanamide derivatives as eco-friendly alternatives in material science. Researchers are exploring its potential in biodegradable plastics and green surfactants, addressing growing consumer demand for sustainable products. The compound's thermal stability (melting point: 100-102°C) and solubility profile (soluble in organic solvents like ethanol and ether) make it particularly useful in formulations requiring controlled release or gradual degradation.

From a commercial perspective, Hexanamide production has seen steady growth, with manufacturers focusing on high-purity grades (>98%) for pharmaceutical and cosmetic applications. The compound's low toxicity profile (as confirmed by OECD 423 acute oral toxicity studies) has expanded its use in personal care products, where it functions as a viscosity modifier and emulsion stabilizer. Industry reports indicate a compound annual growth rate (CAGR) of 4.2% for fatty acid amides between 2022-2027, with Hexanamide market demand driven by Asia-Pacific manufacturing sectors.

Analytical characterization of 628-02-4 typically involves FTIR spectroscopy (showing strong N-H stretch at ~3350 cm^-1 and C=O stretch at ~1650 cm^-1), HPLC purity testing, and melting point determination. These quality control measures ensure batch-to-batch consistency for critical applications. Recent advancements in catalytic amidation processes have improved production efficiency, reducing energy consumption by up to 30% compared to traditional methods—a key consideration for manufacturers targeting carbon footprint reduction.

In academic research, Hexanamide crystal structure studies have provided insights into hydrogen bonding patterns in aliphatic amides. The compound's polymorphic behavior under different crystallization conditions has implications for pharmaceutical formulation scientists working on drug polymorphism challenges. Additionally, its role as a model compound in computational chemistry studies helps validate molecular dynamics simulations of amide-containing systems.

Regulatory compliance for Hexanamide handling follows standard organic chemical protocols, with proper personal protective equipment (PPE) recommended during industrial-scale processing. While not classified as hazardous under GHS criteria, proper storage conditions (cool, dry environments away from strong oxidizers) maintain product integrity. Safety data sheets (SDS) for CAS 628-02-4 emphasize good industrial hygiene practices rather than stringent containment measures.

Emerging applications for n-Hexanamide include its use as a nucleating agent in semi-crystalline polymers and as a corrosion inhibitor in specialty coatings. Patent literature reveals growing interest in Hexanamide-modified resins for automotive composites, where they improve interfacial adhesion between fibers and matrix materials. These developments align with global trends toward lightweight materials for energy-efficient transportation solutions.

For laboratory procurement, technical specifications typically include parameters like assay percentage, heavy metal content, and residual solvent levels. Reputable suppliers provide analytical certificates with each batch, ensuring compliance with Reach registration requirements. Cost considerations for Hexanamide price fluctuate based on production scale and purity grade, with bulk quantities (100kg+) offering significant economies for industrial users.

Environmental fate studies indicate Hexanamide biodegradation occurs via microbial action in soil and water systems, with half-lives ranging from 5-15 days depending on conditions. This favorable environmental profile supports its inclusion in green chemistry initiatives, particularly when compared to persistent synthetic additives. Life cycle assessments (LCA) of Caproamide-based products show advantages in end-of-life scenarios compared to petrochemical alternatives.

Future research directions for 628-02-4 applications may explore its potential in bio-based materials and energy storage systems. Preliminary studies suggest modified Hexanamide derivatives could serve as phase change materials for thermal energy management—an area of intense interest for building efficiency applications. As industries seek renewable carbon sources, bio-derived Hexanamide from vegetable oil feedstocks may gain prominence in coming years.